5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
Brand Name:
Vulcanchem
CAS No.:
17106-15-9
VCID:
VC0095957
InChI:
InChI=1S/C9H11NO3/c1-4-7(9(12)13)5(2)10-8(4)6(3)11/h10H,1-3H3,(H,12,13)
SMILES:
CC1=C(NC(=C1C(=O)O)C)C(=O)C
Molecular Formula:
C9H11NO3
Molecular Weight:
181.19 g/mol
5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
CAS No.: 17106-15-9
Natural Products
VCID: VC0095957
Molecular Formula: C9H11NO3
Molecular Weight: 181.19 g/mol
| CAS No. | 17106-15-9 |
|---|---|
| Product Name | 5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID |
| Molecular Formula | C9H11NO3 |
| Molecular Weight | 181.19 g/mol |
| IUPAC Name | 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid |
| Standard InChI | InChI=1S/C9H11NO3/c1-4-7(9(12)13)5(2)10-8(4)6(3)11/h10H,1-3H3,(H,12,13) |
| Standard InChIKey | ZGJJSECHXQTROG-UHFFFAOYSA-N |
| SMILES | CC1=C(NC(=C1C(=O)O)C)C(=O)C |
| Canonical SMILES | CC1=C(NC(=C1C(=O)O)C)C(=O)C |
| PubChem Compound | 741386 |
| Last Modified | Nov 11 2021 |
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